Cas no 1011408-19-7 (2-(Methylthio)1,2,4triazolo1,5-a1,3,5triazin-7-amine)

• Product Name: 2-(Methylthio)1,2,4triazolo1,5-a1,3,5triazin-7-amine
• CAS No: 1011408-19-7
• MF: C₅H₆N₆S
• MW: 182.206337451935
• MDL: MFCD10476962
• CID: 875168
• Update Time: 2026-04-29

2-(Methylthio)1,2,4triazolo1,5-a1,3,5triazin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfanyl-[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine
• 2-(Methylthio)1,2,4triazolo1,5-a1,3,5triazin-7-amine

• MDL： MFCD10476962
• Inchi： InChI=1S/C5H6N6S/c1-12-5-9-4-8-2-7-3(6)11(4)10-5/h2H,1H3,(H2,6,7,8,9,10)
• InChI Key： WRSUZSPLQCGVEU-UHFFFAOYSA-N
• SMILES： CSC1=NC2=NC=NC(=N)N2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 2-(Methylthio)1,2,4triazolo1,5-a1,3,5triazin-7-amine

Comprehensive Overview of 2-(Methylthio)-1,2,4-triazolo[1,5-a][1,3,5]triazin-7-amine (CAS No. 1011408-19-7)

2-(Methylthio)-1,2,4-triazolo[1,5-a][1,3,5]triazin-7-amine (CAS No. 1011408-19-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the triazolotriazine class, which is known for its diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both methylthio and amine functional groups enhances its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, the demand for triazolotriazine derivatives has surged, driven by their efficacy in targeting specific enzymatic pathways. 2-(Methylthio)-1,2,4-triazolo[1,5-a][1,3,5]triazin-7-amine is no exception, with studies highlighting its role in modulating cellular signaling processes. Its CAS No. 1011408-19-7 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Additionally, the compound's stability and solubility profile make it a candidate for formulation in various delivery systems, addressing challenges in bioavailability.

The synthesis of 2-(Methylthio)-1,2,4-triazolo[1,5-a][1,3,5]triazin-7-amine involves multi-step reactions, often starting from readily available precursors like thiourea and cyanoguanidine. Optimizing these synthetic routes has been a focus for chemists, as yield and purity are critical for industrial-scale production. Environmental considerations also play a role, with greener methodologies such as microwave-assisted synthesis gaining traction. These advancements align with the broader trend of sustainable chemistry, a topic highly prioritized by researchers and regulatory bodies alike.

From a commercial perspective, CAS No. 1011408-19-7 is listed by several specialty chemical suppliers, catering to the needs of academic and industrial laboratories. Its pricing and availability are influenced by factors like raw material costs and patent landscapes. Companies investing in triazolotriazine-based innovations often monitor these dynamics closely, as they impact R&D budgets and timelines. Furthermore, the compound's intellectual property status is a key consideration for those exploring its applications in proprietary formulations.

In the context of drug discovery, 2-(Methylthio)-1,2,4-triazolo[1,5-a][1,3,5]triazin-7-amine has shown promise in preclinical studies for conditions like inflammation and metabolic disorders. Its mechanism of action often involves interference with nucleotide-binding proteins, a feature shared by many FDA-approved drugs. This has spurred interest in structure-activity relationship (SAR) studies to refine its selectivity and potency. Such efforts are frequently documented in peer-reviewed journals, contributing to the compound's growing reputation as a valuable pharmacophore.

Beyond pharmaceuticals, CAS No. 1011408-19-7 finds utility in material science, particularly in the design of organic electronic materials. Its conjugated system and electron-rich nature make it suitable for applications like organic light-emitting diodes (OLEDs) and sensors. This interdisciplinary appeal underscores the compound's versatility, bridging gaps between chemistry, biology, and engineering. As industries push for smarter materials, the demand for such multifunctional molecules is expected to rise.

Quality control of 2-(Methylthio)-1,2,4-triazolo[1,5-a][1,3,5]triazin-7-amine is paramount, with analytical techniques like HPLC and NMR ensuring batch-to-batch consistency. Regulatory compliance, including adherence to ICH guidelines, is essential for its use in human health-related applications. These standards are rigorously enforced, reflecting the compound's potential to transition from lab-scale to clinical trials. Stakeholders must navigate these requirements meticulously to avoid delays in product development cycles.

Looking ahead, the trajectory of CAS No. 1011408-19-7 appears promising, with ongoing investigations into its broader utility. Collaborative efforts between academia and industry are likely to uncover novel applications, further solidifying its position in the chemical landscape. For researchers and procurement specialists alike, staying updated on its latest developments is crucial, as it represents both a scientific opportunity and a strategic asset in competitive markets.